Cas no 91811-21-1 (1H-Imidazole, 2-ethyl-4,5-dimethyl-)

• Product Name: 1H-Imidazole, 2-ethyl-4,5-dimethyl-
• CAS No: 91811-21-1
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 748035
• PubChem ID: 20484728
• Update Time: 2025-05-20

1H-Imidazole, 2-ethyl-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-ethyl-4,5-dimethyl-
• 2-ethyl-4,5-dimethyl-1H-imidazole
• 91811-21-1
• SCHEMBL2020536
• DTXSID50607927

• Inchi： 1S/C7H12N2/c1-4-7-8-5(2)6(3)9-7/h4H2,1-3H3,(H,8,9)
• InChI Key： QAPHBSJWOIEUIL-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)N=C1CC

Computed Properties

• Exact Mass: 124.100048391g/mol
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazole, 2-ethyl-4,5-dimethyl-

Introduction to 1H-Imidazole, 2-ethyl-4,5-dimethyl- (CAS No. 91811-21-1): Applications and Recent Research Developments

1H-Imidazole, 2-ethyl-4,5-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 91811-21-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole family, a class of molecules characterized by a five-membered ring containing two nitrogen atoms. The structural features of 1H-Imidazole, 2-ethyl-4,5-dimethyl-, specifically the presence of ethyl and methyl substituents at the 2, 4, and 5 positions, contribute to its unique chemical properties and potential biological activities.

The imidazole scaffold is widely recognized for its versatility in medicinal chemistry due to its ability to interact with various biological targets. It serves as a privileged structure in drug design, often found in natural products and synthetic bioactive molecules. The 2-ethyl-4,5-dimethyl substitution pattern enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from imidazole derivatives. One of the most compelling areas of investigation involves the exploration of 1H-Imidazole, 2-ethyl-4,5-dimethyl as a potential scaffold for drugs targeting inflammatory and immunomodulatory pathways. Studies have demonstrated that modifications within the imidazole ring can modulate the activity of enzymes such as phosphodiesterases (PDEs) and kinases, which are critical regulators of cellular signaling.

Recent publications highlight the compound's role in preclinical models of inflammation and autoimmune diseases. For instance, researchers have reported that derivatives of 1H-Imidazole, 2-ethyl-4,5-dimethyl exhibit inhibitory effects on PDE4, an enzyme implicated in chronic inflammatory conditions such as rheumatoid arthritis and psoriasis. The ethyl and methyl groups at the 2, 4, and 5 positions appear to fine-tune the binding affinity to PDE4 without significant off-target effects, suggesting its promise as a lead compound for further optimization.

Beyond its immunomodulatory potential, 1H-Imidazole, 2-ethyl-4,5-dimethyl has also been investigated for its antimicrobial properties. The unique structural motif allows for interactions with bacterial enzymes and cellular components, leading to growth inhibition. Preliminary data indicate that certain analogs exhibit activity against Gram-positive bacteria while maintaining low toxicity towards human cells. This makes them particularly interesting for developing novel antibiotics or adjunct therapies in combination with existing treatments.

The synthesis of 1H-Imidazole, 2-ethyl-4,5-dimethyl can be achieved through multi-step organic reactions that involve condensation reactions between appropriate precursors followed by functional group transformations. Advanced synthetic methodologies have enabled the introduction of substituents at specific positions with high regioselectivity and yield. These advancements have facilitated the rapid exploration of structural diversity around the imidazole core.

In conclusion,1H-Imidazole, 2-ethyl-4,5-dimethyl (CAS No. 91811-21-1) represents a promising compound in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its potential applications in modulating inflammatory pathways and exhibiting antimicrobial properties underscore its significance as a lead molecule for drug discovery programs. Continued investigation into this derivative is likely to yield valuable insights into new therapeutic strategies across multiple disease areas.